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Introduction

Cesium carbadodecaborate, with the chemical formula Cs[CB₁₁H₁₂], is a salt consisting of a

cesium cation and a carbadodecaborate anion. The [CB₁₁H₁₂]⁻ anion is a highly stable, weakly

coordinating icosahedral boron cluster, which imparts significant thermal and chemical stability

to its salts. This stability makes cesium carbadodecaborate and related compounds valuable in

various advanced applications, including catalysis, electrochemistry, and materials science.

While the carbadodecaborate anion itself is known for its inertness, proper safety and handling

precautions are essential when working with this and any chemical compound. This guide

provides an in-depth overview of the known safety information, handling procedures, and

experimental considerations for cesium carbadodecaborate.

Hazard Identification and Classification
A specific Safety Data Sheet (SDS) for cesium carbadodecaborate (Cs[CB₁₁H₁₂]) is not readily

available. However, an SDS for a closely related compound, "Cesium carborane" (CAS 12539-

26-3), provides the most relevant hazard information currently available.

GHS Classification:

Based on the available data for Cesium carborane, the primary hazard is classified as:
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Skin Irritation, Category 2 (H315): Causes skin irritation.[1]

Signal Word: Warning[1]

Precautionary Statements:

A comprehensive set of precautionary statements is advised, combining information from

related compounds:

Prevention:

P262: Do not get in eyes, on skin, or on clothing.[1]

P264: Wash skin thoroughly after handling.

P280: Wear protective gloves/protective clothing/eye protection/face protection.[1]

Response:

P302 + P352: IF ON SKIN: Wash with plenty of water and soap.

P332 + P313: If skin irritation occurs: Get medical advice/attention.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing.[1]

Storage:

P403 + P233: Store in a well-ventilated place. Keep container tightly closed.[1]

Disposal:

P501: Dispose of contents/container to an approved waste disposal plant.

Physical and Chemical Properties
Quantitative data for cesium carbadodecaborate is limited. The following table summarizes

available information for "Cesium carborane."
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Property Value Reference

Physical State Solid [1]

Water Solubility Insoluble [1]

Auto-ignition Not determined [1]

Explosive Properties
Does not present an explosion

hazard
[1]

Handling and Storage
3.1. Engineering Controls:

Work with cesium carbadodecaborate should be conducted in a well-ventilated area. A fume

hood is recommended, especially when handling the powder form, to minimize inhalation

exposure.

3.2. Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or glasses are mandatory.[2][3]

Skin Protection:

Wear appropriate chemical-resistant gloves (e.g., nitrile) to prevent skin contact.[2][3]

A lab coat or other protective clothing should be worn.[2][3]

Respiratory Protection:

For operations that may generate dust, a NIOSH/MSHA-approved respirator should be

used.[2]

3.3. General Hygiene Practices:

Avoid eating, drinking, or smoking in the laboratory.

Wash hands thoroughly after handling the compound.[2]
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Remove contaminated clothing promptly.

3.4. Storage:

Store in a cool, dry, and well-ventilated area.[1][2]

Keep the container tightly closed to prevent contamination.[1][2]

Experimental Protocols and Safety Considerations
4.1. General Handling Workflow:

The following diagram illustrates a general workflow for handling cesium carbadodecaborate in

a laboratory setting.
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General Handling Workflow for Cesium Carbadodecaborate
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Cleanup & Disposal

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Prepare Well-Ventilated Workspace
(Fume Hood)

Weigh Compound

Transfer to Reaction Vessel

Decontaminate Glassware and Surfaces

Dispose of Waste in
Accordance with Regulations
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General laboratory workflow for handling cesium carbadodecaborate.

4.2. Synthesis Safety Precautions:
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The synthesis of cesium carbadodecaborate can involve hazardous reagents and byproducts.

A published synthesis protocol highlights several critical safety steps.[4]

Decaborane: The starting material, decaborane, is extremely toxic and can be absorbed

through the skin. It should be handled with extreme caution in a fume hood with appropriate

PPE.

Hydrogen Cyanide (HCN): One synthesis step involves acidification, which generates highly

toxic hydrogen cyanide gas. This step must be performed in a well-ventilated fume hood, and

it is recommended to use a scrubber or a base trap to neutralize the evolved HCN.[4]

The following diagram illustrates the logical relationship of hazards during synthesis.

Hazard Relationships in Cesium Carbadodecaborate Synthesis
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Logical relationships of hazards associated with the synthesis and handling of cesium
carbadodecaborate.

First Aid Measures
Skin Contact: Immediately wash the affected area with soap and plenty of water.[1] If

irritation persists, seek medical attention.
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Eye Contact: Rinse the eyes cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing and consult a doctor.[1]

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek medical

attention if symptoms persist.[1]

Ingestion: If swallowed, rinse the mouth with water. Do not induce vomiting. Seek medical

advice.

Spill and Leak Procedures
Minor Spills: For small spills of the solid material, carefully sweep or vacuum the powder and

place it into a suitable, labeled container for disposal.[2] Avoid generating dust.

Major Spills: Evacuate the area. Wear appropriate PPE, including respiratory protection.

Contain the spill and then collect the material as described for minor spills.

Disposal Considerations
Dispose of cesium carbadodecaborate and any contaminated materials in accordance with

local, state, and federal regulations. It is recommended to use a licensed professional waste

disposal service.

Disclaimer: This guide is intended for informational purposes only and is based on currently

available data for cesium carbadodecaborate and related compounds. It is not a substitute for a

formal risk assessment or a specific Safety Data Sheet. Researchers should always consult the

most up-to-date safety information and exercise due diligence when handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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